Cas no 477567-25-2 (ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate
• CAS No: 477567-25-2
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 1020046
• Update Time: 2025-05-26

ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,5-[(cyclopropylcarbonyl)amino]-3-methyl-,ethyl
• ethyl 5-(cyclopropanecarboxamido)-3-methylthiophene-2-carboxylate
• SMR000018577
• Oprea1_694710
• MLS000102923
• HMS1652E07
• HMS2250C04
• ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate

• Inchi： 1S/C12H15NO3S/c1-3-16-12(15)10-7(2)6-9(17-10)13-11(14)8-4-5-8/h6,8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： FASXGTYXLRDMJX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C=C1NC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Topological Polar Surface Area: 83.6

Additional information on ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate

Ethyl 5-Cyclopropaneamido-3-Methylthiophene-2-Carboxylate (CAS No. 477567-25-2): An Overview of Its Structure, Properties, and Applications

Ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate (CAS No. 477567-25-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclopropane ring, amido group, and methylthiophene moiety, which collectively contribute to its distinct properties and potential applications.

The molecular formula of ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate is C₁₁H₁₅NO₂S, and its molecular weight is approximately 229.30 g/mol. The compound's structure features a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The presence of the cyclopropane ring and the amido group imparts unique chemical reactivity and physical properties to the molecule.

In terms of physical properties, ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The chemical stability of ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate is notable. It remains stable under standard laboratory conditions but can undergo various chemical transformations under specific reaction conditions. For instance, the amido group can be hydrolyzed to form the corresponding carboxylic acid, which can further react to form esters or amides with different functionalities.

In the realm of medicinal chemistry, ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of a key enzyme implicated in neurodegenerative diseases.

The cyclopropane ring in ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate contributes to its conformational rigidity, which can enhance its binding affinity to target proteins. This property makes it an attractive candidate for drug design and optimization. Additionally, the methylthiophene moiety provides a hydrophobic character that can improve cell membrane permeability and bioavailability.

Beyond medicinal applications, ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it has been utilized as a building block for the preparation of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a cyclopropane derivative with a methylthiophene precursor, followed by esterification and amide formation reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In conclusion, ethyl 5-cyclopropaneamido-3-methylthiophene-2-carboxylate (CAS No. 477567-25-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in various scientific and technological fields.